Cas no 2228191-41-9 ((1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol)

• Product Name: (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol
• CAS No: 2228191-41-9
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6519207
• PubChem ID: 165696816
• Update Time: 2025-09-28

(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol
• (1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)methanol
• EN300-1788859
• 2228191-41-9

• Inchi： 1S/C13H20O/c1-12(2)9-3-4-10(11(12)7-9)13(8-14)5-6-13/h4,9,11,14H,3,5-8H2,1-2H3
• InChI Key： IVMPIABFALJCLY-UHFFFAOYSA-N
• SMILES： OCC1(CC1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol

Introduction to (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol and Its Significance in Modern Chemical Research

(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol, with the CAS number 2228191-41-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate bicyclic structure and unique functional groups, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry.

The molecular framework of (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol consists of a cyclopropyl group attached to a methanol moiety, which is further linked to a bicyclo[3.1.1]heptene backbone. The presence of two methyl groups at the 6-position of the bicycloheptene ring enhances its steric and electronic properties, making it a versatile scaffold for further chemical modifications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. The bicyclo[3.1.1]heptene core is particularly noteworthy as it mimics the structural motif found in several natural products with known pharmacological properties. This structural similarity has prompted researchers to explore its potential as a building block for drug discovery.

One of the most compelling aspects of (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol is its reactivity, which allows for diverse synthetic transformations. The methanol group can undergo various reactions such as esterification, etherification, and oxidation, while the cyclopropyl ring can be functionalized through ring-opening reactions or metal-catalyzed cross-coupling reactions. These properties make it an attractive candidate for constructing more complex molecules.

Recent studies have highlighted the importance of understanding the electronic and steric effects in heterocyclic compounds for optimizing their biological activity. The presence of the two methyl groups in (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol not only influences its conformational preferences but also affects its interaction with biological targets. This has led to investigations into how these structural features can be leveraged to enhance binding affinity and selectivity in drug design.

The compound has also been explored in the context of catalytic processes, where its unique structure can serve as a ligand or intermediate in various reactions. For instance, transition metal complexes incorporating this scaffold have shown promise in facilitating asymmetric transformations, which are crucial for producing enantiomerically pure pharmaceuticals.

In addition to its synthetic utility, (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol has been investigated for its potential role in material science applications. The rigid bicyclic core and the presence of functional groups make it a suitable candidate for designing polymers with specific mechanical and thermal properties.

The development of new methodologies for synthesizing complex molecules has been another area where this compound has made significant contributions. Researchers have utilized it as a precursor in multi-step syntheses, demonstrating its versatility and adaptability to different chemical pathways.

The impact of computational chemistry on the study of such compounds cannot be overstated. Advanced computational techniques have enabled researchers to predict the behavior of molecules like (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol at an atomic level, providing insights into their reactivity and interactions with biological systems.

In conclusion, (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)methanol (CAS no 2228191-41-9) represents a fascinating example of how structural complexity can be harnessed for scientific advancement. Its unique features make it a valuable tool in pharmaceutical research, synthetic chemistry, and material science, paving the way for new discoveries and innovations.